Cas no 1513585-14-2 (4-(4-bromo-3-chlorophenyl)butanoic acid)

• Product Name: 4-(4-bromo-3-chlorophenyl)butanoic acid
• CAS No: 1513585-14-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 5906795
• PubChem ID: 83745256
• Update Time: 2025-05-23

4-(4-bromo-3-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-bromo-3-chloro-
• 4-(4-bromo-3-chlorophenyl)butanoic acid
• 4-(4-Bromo-3-chlorophenyl)butanoicacid
• EN300-1896859
• 1513585-14-2

• Inchi： 1S/C10H10BrClO2/c11-8-5-4-7(6-9(8)12)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： VUUKRWNKEYTZMX-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 384.5±27.0 °C(Predicted)
• pka: 4.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-bromo-3-chlorophenyl)butanoic acid

4-(4-Bromo-3-Chlorophenyl)Butanoic Acid: A Comprehensive Overview

4-(4-Bromo-3-Chlorophenyl)Butanoic Acid (CAS No. 1513585-14-2) is a synthetic organic compound with a unique structure that combines a bromine and chlorine-substituted phenyl group with a butanoic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a phenyl ring substituted with bromine and chlorine atoms at the 4 and 3 positions respectively, along with a four-carbon carboxylic acid chain, makes it a versatile building block for further chemical modifications.

The synthesis of 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid involves a multi-step process that typically begins with the bromination and chlorination of an aromatic ring. The subsequent attachment of the butanoic acid group is achieved through nucleophilic aromatic substitution or other coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for large-scale production.

One of the most promising applications of 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere or as a precursor for more complex molecules has been explored in several studies. For instance, researchers have investigated its potential as an anti-inflammatory agent, leveraging its structural similarity to known NSAIDs (Non-Steroidal Anti-Inflammatory Drugs). Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate anti-inflammatory activity, suggesting further exploration in preclinical models.

In the field of agrochemicals, 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid has been evaluated for its pesticidal properties. The presence of halogen atoms on the phenyl ring enhances the compound's stability and bioactivity, making it a candidate for developing new generations of insecticides and fungicides. Recent research has focused on optimizing the compound's solubility and bioavailability to improve its efficacy when applied in agricultural settings.

Another area where 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid has shown potential is in materials science. The compound's ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology. By functionalizing surfaces with this compound, researchers have demonstrated enhanced adhesion properties and improved resistance to environmental factors, which could be beneficial in the development of advanced coatings and sensors.

From a toxicological perspective, 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid has undergone preliminary safety assessments to evaluate its acute and chronic toxicity profiles. Studies indicate that the compound exhibits low toxicity at therapeutic doses, though further investigations are required to fully understand its long-term effects on human health and the environment.

In conclusion, 4-(4-Bromo-3-Chlorophenyl)Butanoic Acid (CAS No. 1513585-14-2) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for innovation in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.